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Compound of Interest

2-(2-Dimethylamino-ethylamino)-

Compound Name:
ethanol

cat. No.: B1268181

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability
of 2-[2-(Dimethylamino)ethoxy]ethanol (CAS No. 1704-62-7), a versatile tertiary amine utilized
in various industrial and research applications, including as a catalyst in polyurethane foam
production and in the synthesis of pharmaceuticals. This document summarizes key
guantitative data, outlines detailed experimental protocols for property determination, and
presents visual workflows to aid in experimental design.

Core Properties of 2-[2-
(Dimethylamino)ethoxy]ethanol
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Property Value Reference

Molecular Formula C6H15NO2 --INVALID-LINK--
Molecular Weight 133.19 g/mol --INVALID-LINK--
Appearance Colorless to pale yellow liquid --INVALID-LINK--
Odor Amine-like --INVALID-LINK--
Boiling Point 95 °C at 15 mm Hg --INVALID-LINK--
Density 0.954 g/mL at 25 °C --INVALID-LINK--
Flash Point 93 °C (closed cup) --INVALID-LINK--
pH 10.9 --INVALID-LINK--

Solubility Profile

The solubility of 2-[2-(Dimethylamino)ethoxy]ethanol is a critical parameter for its application in

various formulations and reaction media.

Aqueous Solubility

2-[2-(Dimethylamino)ethoxy]ethanol is completely miscible with water.[1] One source quantifies
its solubility as 1000 g/L at 20 °C.

Organic Solvent Solubility

Quantitative solubility data in a wide range of organic solvents is not readily available in

published literature. However, qualitative descriptions indicate its solubility in select organic

solvents.
Solvent Solubility Description
Chloroform Slightly soluble[2]
Methanol Slightly soluble[2]
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Stability Profile

Understanding the stability of 2-[2-(Dimethylamino)ethoxy]ethanol is essential for determining
its shelf-life, appropriate storage conditions, and compatibility with other substances.

General Stability and Storage

Under normal conditions, 2-[2-(Dimethylamino)ethoxy]ethanol is considered stable.[3] For
optimal preservation, it is recommended to store the compound in a dry, cool, and well-
ventilated area, away from heat, open flames, sparks, and direct sunlight.[4][5] After use, the
container should be tightly sealed to prevent moisture contamination and reaction with other
atmospheric components.[5] One commercially available product containing this chemical has
a stated shelf life of 36 months.[5]

Incompatibilities and Hazardous Decomposition

2-[2-(Dimethylamino)ethoxy]ethanol is incompatible with several classes of substances.
Contact with strong oxidizing agents, acids, and isocyanates should be avoided.[6] It is also
incompatible with sodium hypochlorite and both organic and mineral acids.[3] The compound
may slowly corrode metals such as copper, aluminum, zinc, and galvanized surfaces.[3] A
violent decomposition, potentially leading to an explosion, can occur upon reaction with
peroxides.[3]

In the event of decomposition, hazardous products such as oxides of carbon and nitrogen, as
well as ammonia, may be released.[4] The formation of nitric acid can also occur if nitrogen
oxides react with water vapor.[3]

Experimental Protocols

Detailed experimental data from specific studies on the solubility and stability of 2-[2-
(Dimethylamino)ethoxy]ethanol are limited. Therefore, the following sections provide
generalized, yet detailed, protocols for determining these properties, adapted from standard
methodologies for amines and chemical compounds.

Protocol for Determining Aqueous and Organic
Solubility
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This protocol outlines a standard method for the quantitative determination of solubility.
e Materials and Equipment:

o 2-[2-(Dimethylamino)ethoxy]ethanol

o Selected solvents (e.g., water, methanol, chloroform, ethanol, acetone)

o Analytical balance

o Vials with screw caps

o Thermostatic shaker or agitator

o Centrifuge

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.qg.,
UV, RI) or Gas Chromatography (GC) system.

o Volumetric flasks and pipettes
e Procedure:

1. Prepare saturated solutions by adding an excess amount of 2-[2-
(Dimethylamino)ethoxy]ethanol to a known volume of the selected solvent in a vial.

2. Tightly cap the vials and place them in a thermostatic shaker set to a constant temperature
(e.g., 25 °C).

3. Equilibrate the samples for a sufficient period (e.g., 24-48 hours) to ensure saturation is
reached.

4. After equilibration, centrifuge the vials to separate the undissolved solute.

5. Carefully withdraw an aliquot of the clear supernatant and dilute it with a known volume of
a suitable solvent.
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6. Analyze the concentration of 2-[2-(Dimethylamino)ethoxy]ethanol in the diluted sample
using a validated HPLC or GC method.

7. Calculate the original concentration in the saturated solution to determine the solubility in
g/L or mol/L.

Protocol for Forced Degradation Studies

Forced degradation studies are essential for establishing the intrinsic stability of a compound
and identifying potential degradation products.

o Materials and Equipment:
o 2-[2-(Dimethylamino)ethoxy]ethanol

o Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) solutions (for acid and base
hydrolysis)

o Hydrogen peroxide (H202) solution (for oxidation)
o Stability chambers with controlled temperature and humidity
o Photostability chamber with a light source compliant with ICH Q1B guidelines

o HPLC or GC system with a mass spectrometer (MS) detector for identification of
degradation products.

e Procedure:
1. Acid and Base Hydrolysis:

» Dissolve a known concentration of 2-[2-(Dimethylamino)ethoxy]ethanol in acidic (e.g.,
0.1 M HCI) and basic (e.g., 0.1 M NaOH) solutions.

» Expose the solutions to elevated temperatures (e.g., 60 °C) for a defined period.

» At specified time points, withdraw samples, neutralize them, and analyze by HPLC-MS
or GC-MS.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

2. Oxidative Degradation:

» Dissolve the compound in a solution containing an oxidizing agent (e.g., 3% H202).

= Maintain the solution at room temperature or a slightly elevated temperature.

» Analyze samples at various time intervals.

3. Thermal Degradation:

» Expose a solid or liquid sample of the compound to high temperatures (e.g., 80 °C) in a

stability chamber.

» Analyze the sample at predetermined time points.

4. Photolytic Degradation:

» Expose a solid or liquid sample to a controlled light source as per ICH Q1B guidelines

(e.g., 1.2 million lux hours and 200 watt hours/square meter).

» Ensure a control sample is protected from light to differentiate between thermal and

photolytic degradation.

» Analyze both the exposed and control samples.

Visualizations

The following diagrams illustrate the workflows for the experimental protocols described above.

Sample Preparation

Equilibrate in thermostatic shaker

Separation

Centrifuge to separate solid

Analysis

—|>{ Dilute aliquot }—D{ Analyze by HPLC/GC }—b{ Calculate solubility ‘
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Workflow for Solubility Determination.
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Workflow for Forced Degradation Study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-[2-(Dimethylamino)ethoxy]ethanol: A Technical Guide
to Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268181#2-2-dimethylamino-ethoxy-ethanol-
solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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